Cas no 1790200-27-9 (4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one
• CAS No: 1790200-27-9
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• CID: 5368806
• Update Time: 2025-05-24

4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C17H16FNO4S/c1-11-6-13(7-17(21)22-11)23-14-8-19(9-14)16(20)10-24-15-4-2-12(18)3-5-15/h2-7,14H,8-10H2,1H3
• InChI Key： FUFYPSAXRHMWIA-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(C(CSC3=CC=C(F)C=C3)=O)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one

Chemical Profile of 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one (CAS No. 1790200-27-9)

4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1790200-27-9, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and medicinal chemistry. The presence of a pyranone core, combined with an azetidine ring and a fluorophenylsulfanylacetyl side chain, makes this molecule a candidate for exploring novel therapeutic avenues.

The structural composition of 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one is meticulously designed to interact with biological targets in a specific manner. The pyranone moiety is known for its stability and ability to engage in hydrogen bonding, which is crucial for the design of bioactive molecules. Additionally, the azetidine ring introduces conformational flexibility, allowing the compound to adopt multiple binding orientations. The fluorophenylsulfanylacetyl group enhances the molecule's solubility and metabolic stability, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The compound 1790200-27-9 has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies suggest that this molecule may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways.

The fluorine atom in the 4-fluorophenyl group is a key feature that influences the pharmacokinetic properties of the compound. Fluorinated aromatic rings are commonly incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. This characteristic makes 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one a promising candidate for further development as an active pharmaceutical ingredient (API).

Moreover, the sulfanylacetyl side chain contributes to the compound's ability to interact with biological targets through multiple mechanisms. Sulfanyl groups are known to participate in hydrogen bonding and hydrophobic interactions, which are essential for achieving high binding affinity. This feature suggests that 1790200-27-9 may have a broad spectrum of biological activities, making it valuable for exploring multiple therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Molecular docking studies have been performed using 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one, revealing potential interactions with various biological targets. These studies have provided insights into the compound's mechanism of action and have guided further optimization efforts.

In vitro experiments have also been conducted to evaluate the biological activity of 1790200-27-9. Initial results indicate that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. These findings have prompted researchers to explore its potential as a lead compound for developing novel therapeutics.

The synthesis of 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule efficiently. The use of fluorinated intermediates has been particularly advantageous in achieving the desired structural features.

Quality control measures are essential for ensuring the consistency and reliability of pharmaceutical compounds like 1790200-27-9. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the identity and purity of the compound.

The potential applications of 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one extend beyond its initial discovery in drug development. Researchers are exploring its utility in material science and agrochemicals due to its unique structural properties. The compound's ability to interact with biological targets suggests that it may have applications in designing novel materials with specific functionalities.

Future research directions include further optimization of 1790200-27-9 to enhance its pharmacological properties. This may involve modifying specific functional groups or exploring derivatives with improved bioavailability and target specificity. Additionally, preclinical studies are planned to evaluate the safety and efficacy of this compound in animal models before proceeding to human trials.

The development of new pharmaceuticals is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The study of compounds like 4-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]oxy-6-methylpyran-2-one exemplifies the interdisciplinary nature of modern drug discovery and highlights the importance of innovative approaches in addressing unmet medical needs.